Caffeine-trimethyl-13C3
Caffeine-trimethyl-13C3
Caffeine-(trimethyl-(13)C3) is a (13)C-modified compound that is caffeine in which the carbon atoms of the three methyl groups at positions 1, 3 and 7 are replaced by (13)C isotopes. It is an oxopurine and a (13)C-modified compound.
Brand Name:
Vulcanchem
CAS No.:
78072-66-9
VCID:
VC21072369
InChI:
InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i1+1,2+1,3+1
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)C
Molecular Formula:
C8H10N4O2
Molecular Weight:
197.17 g/mol
Caffeine-trimethyl-13C3
CAS No.: 78072-66-9
Cat. No.: VC21072369
Molecular Formula: C8H10N4O2
Molecular Weight: 197.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Caffeine-(trimethyl-(13)C3) is a (13)C-modified compound that is caffeine in which the carbon atoms of the three methyl groups at positions 1, 3 and 7 are replaced by (13)C isotopes. It is an oxopurine and a (13)C-modified compound. |
|---|---|
| CAS No. | 78072-66-9 |
| Molecular Formula | C8H10N4O2 |
| Molecular Weight | 197.17 g/mol |
| IUPAC Name | 1,3,7-tri((113C)methyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i1+1,2+1,3+1 |
| Standard InChI Key | RYYVLZVUVIJVGH-VMIGTVKRSA-N |
| Isomeric SMILES | [13CH3]N1C=NC2=C1C(=O)N(C(=O)N2[13CH3])[13CH3] |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)C |
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